Cas no 190912-49-3 (b-D-Glucopyranoside, hexyl2-(acetylamino)-2-deoxy-)

b-D-Glucopyranoside, hexyl2-(acetylamino)-2-deoxy- structure
190912-49-3 structure
Product Name:b-D-Glucopyranoside, hexyl2-(acetylamino)-2-deoxy-
CAS No:190912-49-3
MF:C14H27NO6
MW:305.367285013199
CID:115908
PubChem ID:15546059
Update Time:2025-04-18

b-D-Glucopyranoside, hexyl2-(acetylamino)-2-deoxy- Chemical and Physical Properties

Names and Identifiers

    • b-D-Glucopyranoside, hexyl2-(acetylamino)-2-deoxy-
    • HEXYL 2-ACETAMIDO-2-DEOXY-BETA-D-GLUCOPYRANOSIDE
    • Hexyl 2-acetamido-2-deoxy-β-D-glucopyranoside
    • HEXYL 2-ACETAMIDO-2-DEOXY-SS-D-GLUCOPYRANOSIDE
    • Hexyl2-acetamido-2-deoxy-b-D-glucopyranoside
    • HEXYL 2-ACETAMIDO-2-DEOXY-BETA-D-GLUCOPYRANOSID
    • AKOS002687851
    • Hexyl-2-(acetylamino)-2-deoxy-I(2)-D-Glucopyranoside
    • N-[(2R,3R,4R,5S,6R)-2-hexoxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl]acetamide
    • Hexyl 2-acetamido-2-deoxy-b-D-glucopyranoside
    • W-201701
    • 190912-49-3
    • Inchi: 1S/C14H27NO6/c1-3-4-5-6-7-20-14-11(15-9(2)17)13(19)12(18)10(8-16)21-14/h10-14,16,18-19H,3-8H2,1-2H3,(H,15,17)/t10-,11-,12-,13-,14-/m1/s1
    • InChI Key: PYQSNDGHZWMGCA-DHGKCCLASA-N
    • SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)NC(C)=O)OCCCCCC

Computed Properties

  • Exact Mass: 305.18400
  • Monoisotopic Mass: 305.18383758g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 8
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 108Ų

Experimental Properties

  • PSA: 108.25000
  • LogP: -0.08210
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